Cas no 940999-71-3 (2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 940999-71-3
• MF: C₂₅H₂₆N₄O₃S
• MW: 462.563944339752
• CID: 5428803
• Update Time: 2025-07-14

2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(azepan-1-ylsulfonyl)phenyl]-5-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3-oxazole-4-carbonitrile
• 2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H26N4O3S/c26-17-23-25(28-16-13-19-7-3-4-8-21(19)18-28)32-24(27-23)20-9-11-22(12-10-20)33(30,31)29-14-5-1-2-6-15-29/h3-4,7-12H,1-2,5-6,13-16,18H2
• InChI Key： OGIDBHHFHUXRJD-UHFFFAOYSA-N
• SMILES： O1C(N2CCC3=C(C2)C=CC=C3)=C(C#N)N=C1C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Additional information on 2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile (CAS: 940999-71-3)

The compound 2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile (CAS: 940999-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases, which are critical targets in the treatment of various cancers and inflammatory diseases. The structural complexity of the molecule, featuring an oxazole core tethered to a tetrahydroisoquinoline moiety and an azepane sulfonyl group, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited nanomolar potency against a panel of cancer cell lines, with minimal off-target effects. These findings suggest its potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-4-(azepane-1-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile represents a compelling area of research in the quest for novel therapeutics. Its unique chemical structure and potent biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies will likely explore its potential in combination therapies and its applicability to other disease indications.